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Compound of Interest

Compound Name: N-Isopropylacrylamide-d7

Cat. No.: B12387714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of deuterated N-

isopropylacrylamide (d-NIPAM), a critical monomer for various applications in materials science

and drug development. The incorporation of deuterium into the N-isopropylacrylamide structure

allows for advanced characterization techniques, such as neutron scattering and NMR

spectroscopy, providing deeper insights into polymer dynamics and interactions. This document

outlines the primary synthetic route, a detailed experimental protocol, and key characterization

data.

Introduction
N-isopropylacrylamide (NIPAM) is a temperature-responsive monomer that, when polymerized,

forms poly(N-isopropylacrylamide) (PNIPAM), a smart polymer with a lower critical solution

temperature (LCST) in aqueous solutions. Deuterated versions of NIPAM, such as those with a

deuterated isopropyl group (d7-NIPAM) or a deuterated vinyl group (d3-NIPAM), are invaluable

tools for researchers. The significant difference in the neutron scattering length between

hydrogen and deuterium makes isotopic labeling essential for techniques like small-angle

neutron scattering (SANS), which is used to study the structure and conformation of polymer

chains in solution and hydrogels.[1][2]

While deuterated NIPAM monomers are commercially available from suppliers such as

Polymer Source and ResolveMass Laboratories Inc., in-house synthesis can be a cost-effective

alternative and allows for custom labeling patterns. The most common method for synthesizing
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N-(isopropyl-d7)acrylamide involves the reaction of deuterated isopropylamine with acryloyl

chloride.[2]

Synthetic Pathway
The synthesis of N-(isopropyl-d7)acrylamide is typically achieved through a nucleophilic acyl

substitution reaction. Deuterated isopropylamine (isopropylamine-d7) is reacted with acryloyl

chloride in the presence of a base to neutralize the hydrochloric acid byproduct.
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Reaction

Work-up

Purification

Dissolve Isopropylamine-d7
and Triethylamine in DCM

Add Acryloyl Chloride
Solution at 0 °C

Stir at Room Temperature
for 12-16h

Quench with NaHCO3 (aq)

Separate Organic Layer

Wash with Water and Brine

Dry over MgSO4
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Hexane/Ethyl Acetate

Dry under Vacuum final_product
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d7-NIPAM
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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